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Compound of Interest

Compound Name: ACTH (1-13)

Cat. No.: B8118511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Adrenocorticotropic hormone (ACTH) is a 39-amino acid peptide hormone produced and

secreted by the anterior pituitary gland. The N-terminal fragment, ACTH (1-13), is a biologically

active peptide that corresponds to the amino acid sequence of α-melanocyte-stimulating

hormone (α-MSH) and is involved in various physiological processes.[1][2] This document

provides detailed protocols for the preparation of ACTH (1-13) stock solutions and outlines a

general workflow for its application in cell-based assays, targeting researchers in both

academic and industrial settings.

Data Presentation: Physicochemical and Solubility
Properties
Quantitative data regarding ACTH (1-13) are summarized in the table below for easy reference.

The peptide is typically supplied as a lyophilized solid.[3][4]
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Property Value Source(s)

Synonyms
α1-13-corticotropin,

SYSMEHFRWGKPV-OH
[3]

Molecular Formula C₇₅H₁₀₆N₂₀O₁₉S [3][4][5]

Formula Weight 1623.8 g/mol [3][5]

Purity ≥95% - ≥98% [3][4][5]

Appearance Lyophilized solid [3][4]

Storage (Lyophilized) -20°C for ≥4 years [3]

Solubility in DMSO ~10 mg/mL [3][6]

Solubility in DMF ~0.2 mg/mL [3][6]

Solubility in Ethanol Slightly soluble [3]

Solubility in Water Up to 2 mg/mL [4]

Solubility in PBS (pH 7.2) ~10 mg/mL [3][6]

Experimental Protocols
Protocol 1: Reconstitution of ACTH (1-13) for Stock
Solution
This protocol details the steps for reconstituting lyophilized ACTH (1-13) to create a stock

solution. It is crucial to handle the peptide with care to maintain its integrity.

Materials:

Lyophilized ACTH (1-13) peptide

Sterile, nuclease-free water, dimethyl sulfoxide (DMSO), or phosphate-buffered saline (PBS),

pH 7.2

Sterile, low-protein binding microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized ACTH (1-13) to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial upon opening, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

For aqueous-based cell culture experiments, sterile water or PBS (pH 7.2) are

recommended. Note that aqueous solutions are not recommended for long-term storage

and should ideally be used within a day.[3]

For experiments where an organic solvent is permissible and higher concentrations are

needed, DMSO can be used.[3]

Reconstitution:

Carefully open the vial.

Using a calibrated micropipette, add the desired volume of the chosen solvent to the vial

to achieve the target concentration (e.g., 1 mg/mL).

Gently swirl or pipette the solution up and down to dissolve the peptide completely. Avoid

vigorous vortexing, which can cause peptide degradation. If necessary, gentle sonication

can be used for peptides that are difficult to dissolve.

Aliquoting and Storage:

Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes in sterile, low-protein binding microcentrifuge tubes. This minimizes

the number of freeze-thaw cycles, which can degrade the peptide.[7][8]

Store the aliquots at -20°C.[4] For long-term storage, -80°C is preferable.
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For aqueous solutions stored at 4°C, it is recommended to use them within 2-7 days.[7][8]

The addition of a carrier protein like 0.1% Bovine Serum Albumin (BSA) or Human Serum

Albumin (HSA) can improve stability for longer-term storage of reconstituted ACTH.[7][8]

Protocol 2: General Workflow for Cell-Based Assays
This protocol provides a general workflow for using the prepared ACTH (1-13) stock solution to

stimulate cells and measure a downstream response, such as cAMP production.

Materials:

Cultured cells expressing the target receptor (e.g., melanocortin receptors)

Complete cell culture medium

Serum-free cell culture medium

ACTH (1-13) stock solution

Assay-specific reagents (e.g., cAMP assay kit)

Multi-well cell culture plates

Standard laboratory equipment (incubator, centrifuge, plate reader)

Procedure:

Cell Seeding: Seed the cells in a multi-well plate at a density appropriate for the specific cell

line and assay duration. Allow the cells to adhere and grow overnight in a CO₂ incubator at

37°C.

Serum Starvation (Optional): Depending on the assay, it may be necessary to reduce basal

signaling. Replace the complete medium with serum-free or low-serum medium and incubate

for a few hours to overnight.

Preparation of Working Solutions:

Thaw an aliquot of the ACTH (1-13) stock solution on ice.
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Prepare serial dilutions of the ACTH (1-13) in serum-free medium to achieve the desired

final concentrations for the dose-response experiment.

Cell Stimulation:

Remove the medium from the cells.

Add the prepared working solutions of ACTH (1-13) to the respective wells. Include a

vehicle control (medium without ACTH (1-13)).

Incubate the plate for the desired time period (e.g., 15-30 minutes for cAMP assays) at

37°C in a CO₂ incubator.

Assay Measurement: Following stimulation, proceed with the specific assay protocol to

measure the downstream effect. For example, lyse the cells and measure intracellular cAMP

levels using a commercially available ELISA or HTRF assay kit.

Data Analysis: Analyze the data according to the assay manufacturer's instructions. For

dose-response experiments, plot the response against the log of the ACTH (1-13)
concentration to determine parameters like EC₅₀.

Mandatory Visualizations
ACTH Signaling Pathway
The primary signaling pathway for ACTH involves the activation of the melanocortin 2 receptor

(MC2R), a G-protein coupled receptor. This leads to the activation of adenylyl cyclase and a

subsequent increase in intracellular cyclic AMP (cAMP).[9]
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Click to download full resolution via product page

Caption: ACTH (1-13) signaling cascade via the MC2R.

Experimental Workflow for ACTH (1-13) Application
The following diagram illustrates a typical experimental workflow for investigating the effects of

ACTH (1-13) on cultured cells.
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Caption: General experimental workflow for cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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